Cas no 124053-49-2 (3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI))

• Product Name: 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI)
• CAS No: 124053-49-2
• MF: C₂₀H₂₀CaF₁₄O₄
• MW: 630.426054954529
• MDL: MFCD00070431
• CID: 106285
• PubChem ID: 138395370
• Update Time: 2025-07-14

3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI)
• calcium,(Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate,(E)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate
• Calcium (3E)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate (3Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate (1:1:1)
• 124053-49-2
• Calcium (3E)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate (3Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate (1/1/1)
• NS00111611
• Calcium bis(2,2-dimethyl-6,6,7,7,8,8,8-heptafluoro-3,5-octanedionate)
• calcium;(Z)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate;(E)-6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-5-oxooct-3-en-3-olate
• DTXSID80746535
• Bis(1,1,1,2,2,3,3-heptafluoro-7,7-dimethyloctane-4,6-dionato)calcium(II)

• MDL： MFCD00070431
• Inchi： 1S/2C10H11F7O2.Ca/c2*1-7(2,3)5(18)4-6(19)8(11,12)9(13,14)10(15,16)17;/h2*4,18H,1-3H3;/q;;+2/p-2/b5-4+;5-4-;
• InChI Key： UUXRFZXYYNXEBG-CDEMTMJJSA-L
• SMILES： [Ca+2].FC(C(C(F)(F)F)(F)F)(C(/C=C(/C(C)(C)C)\[O-])=O)F.FC(C(C(F)(F)F)(F)F)(C(/C=C(\C(C)(C)C)/[O-])=O)F

Computed Properties

• Exact Mass: 630.0763942g/mol
• Monoisotopic Mass: 630.0763942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 388
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Melting Point: 189.1-193.5 °C(lit.)
• Boiling Point: 250°C

Additional information on 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI)

Introduction to 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI) and Its Applications in Modern Chemical Research

The compound with the CAS number 124053-49-2, specifically 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI), represents a fascinating advancement in the realm of organofluorine chemistry. This compound has garnered significant attention due to its unique structural features and potential applications in various scientific fields. The presence of multiple fluorine atoms in its molecular structure imparts exceptional stability and reactivity characteristics that make it a valuable candidate for synthetic and pharmaceutical research.

In recent years, the study of fluorinated compounds has seen tremendous growth due to their broad utility in medicinal chemistry. The incorporation of fluorine atoms into organic molecules can significantly alter their biological activity, metabolic stability, and pharmacokinetic properties. Among these fluorinated derivatives, 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI) stands out for its complex and highly functionalized structure. This compound is particularly interesting because it combines a ketone moiety with a heptafluoroalkyl group, creating a molecule that is both electronically rich and sterically hindered.

The calcium salt form of this compound adds another layer of functionality. Calcium salts are often employed in pharmaceutical formulations due to their ability to enhance solubility and bioavailability. In the context of 3,5-Octanedione, 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-, ion(1-), calcium (9CI), the calcium ion interacts with the carboxylate group of the heptafluoroalkyl derivative to form a stable complex. This complexation not only improves the compound's solubility in polar solvents but also opens up new avenues for its use in drug delivery systems.

Recent research has highlighted the potential of this compound as a building block in the synthesis of more complex molecules. For instance, its highly fluorinated backbone makes it an excellent candidate for generating perfluorinated derivatives that exhibit unique electronic properties. These properties are particularly relevant in the development of advanced materials such as liquid crystals and organic semiconductors. The stability provided by the fluorine atoms allows these materials to withstand harsh environmental conditions while maintaining their structural integrity.

Beyond materials science,3,5-octanedione,6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-ion(1-),calcium (9CI) has shown promise in pharmaceutical applications. The ability of fluorinated compounds to mimic natural biological molecules has led to their widespread use as intermediates in drug synthesis. For example, this compound could be used to develop novel antiviral or anticancer agents that leverage the unique electronic and steric properties of fluorine-containing moieties. Preliminary studies suggest that derivatives of this compound may exhibit potent inhibitory effects on certain enzymes implicated in disease pathways.

The synthesis of 3,5-octanedione,6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-ion(1-),calcium (9CI) presents several challenges due to its complex structure. However,* recent advances in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as metal-catalyzed cross-coupling reactions and fluorous chemistry have enabled researchers to construct the highly fluorinated backbone with greater precision and efficiency. These improvements have not only reduced production costs but also opened up new possibilities for functionalizing the molecule further.

In conclusion,* 3,5-octanedione,* 6,6,* 7,7,* 8,8,* 8-heptafluoro-* 2,* 2-dimethyl-*ion(1-*),*calcium (9CI) is a remarkable compound with far-reaching implications across multiple scientific disciplines.* Its unique structural features* combined with its versatility as a synthetic intermediate* make it an invaluable tool for researchers working on cutting-edge applications.* As our understanding*of fluorinated compounds continues*to grow,* so too will the potential uses*of this fascinating molecule.* Whether*in pharmaceuticals*or advanced materials,*this compound*is poised*to play a pivotal role*in shaping*the future*of chemical research.*